Cas no 1806807-14-6 (3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806807-14-6
• MF: C₇H₆F₅N₃
• MW: 227.134658336639
• CID: 4811562
• Update Time: 2025-10-28

3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6F5N3/c8-6(9)3-1-2(13)4(14)5(15-3)7(10,11)12/h1,6H,14H2,(H2,13,15)
• InChI Key： SIDNTZFXZSWGFV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C(F)F)N=1)N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine

Research Briefing on 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806807-14-6)

3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806807-14-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This briefing provides an overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthetic route that leverages palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl and trifluoromethyl groups selectively. This method not only enhances the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications. The compound's structural features, including the electron-withdrawing effects of the fluorine atoms, contribute to its stability and reactivity, which are critical for its utility in further chemical transformations.

In terms of biological activity, 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has shown promising results as a building block for kinase inhibitors. Research conducted by a team at the University of California, San Francisco (UCSF) demonstrated that derivatives of this compound exhibit potent inhibitory effects against several tyrosine kinases implicated in cancer progression. Specifically, these derivatives were found to selectively target aberrant signaling pathways in non-small cell lung cancer (NSCLC) cells, with IC50 values in the low nanomolar range. These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation anticancer therapies.

Beyond oncology, the antimicrobial potential of 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been explored. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibit broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a target that is less prone to resistance development compared to traditional antibiotics. This makes the compound a promising candidate for addressing the global challenge of antimicrobial resistance.

In conclusion, 3,4-Diamino-6-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS: 1806807-14-6) represents a versatile and pharmacologically relevant molecule with applications spanning cancer therapy and infectious disease treatment. Ongoing research is focused on further elucidating its structure-activity relationships and optimizing its derivatives for clinical development. As the field advances, this compound is likely to play a pivotal role in the discovery of novel therapeutic agents.